3-[1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-[(5-bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C13H18BrNO3/c14-12-5-4-11(18-12)9-15-7-1-2-10(8-15)3-6-13(16)17/h4-5,10H,1-3,6-9H2,(H,16,17)
• InChI Key: GEYJSDVVVBOJRW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(O2)Br)CCC(=O)O
• Molecular Formula: C13H18BrNO3
• Molecular Weight: 316.19 g/mol

Description

3-[1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid, also known as BPAM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPAM is a piperidine derivative that acts as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5).

Mechanism of Action

3-[1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid acts as a positive allosteric modulator of mGluR5, which means that it enhances the receptor's response to glutamate, the primary excitatory neurotransmitter in the brain. This leads to increased synaptic transmission and the activation of downstream signaling pathways, which can result in the normalization of aberrant synaptic plasticity and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of synaptic plasticity, the regulation of dopamine and glutamate neurotransmission, and the normalization of behavior in animal models of neurological disorders. This compound has also been shown to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid is its ability to modulate the activity of mGluR5, which is a promising target for the treatment of various neurological disorders. This compound has also been shown to have a favorable pharmacokinetic profile, which makes it a suitable candidate for in vivo studies. However, one of the limitations of this compound is its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-[1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid. One area of research is the development of more selective and potent allosteric modulators of mGluR5, which can minimize off-target effects and improve therapeutic efficacy. Another area of research is the investigation of the role of mGluR5 in other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, the potential clinical applications of this compound in the treatment of neurological disorders warrant further investigation.

Synthesis Methods

3-[1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid can be synthesized through a multistep process involving the reaction of 5-bromofuran-2-carbaldehyde with piperidine, followed by the addition of propanoic acid. The final product is obtained through purification using chromatography techniques.

Scientific Research Applications

3-[1-[(5-Bromofuran-2-yl)methyl]piperidin-3-yl]propanoic acid has been extensively studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, schizophrenia, and addiction. Studies have shown that this compound can modulate the activity of mGluR5, which is involved in the regulation of glutamate neurotransmission, leading to the normalization of aberrant synaptic plasticity and behavior in animal models of these disorders.